Cas no 854864-06-5 (7-methylquinoline-4-carbonitrile)

• Product Name: 7-methylquinoline-4-carbonitrile
• CAS No: 854864-06-5
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 717333
• PubChem ID: 24973404
• Update Time: 2025-04-19

7-methylquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonitrile,7-methyl-
• 7-methylquinoline-4-carbonitrile
• Cinchoninonitrile, 7-methyl- (5CI)
• DTXSID30648171
• Cinchoninonitrile, 7-methyl- (5CI)
• SB68067
• 854864-06-5
• CS-0456417
• 7-methyl-4-quinolinecarbonitrile
• 7-methyl-quinoline-4-carbonitrile

• Inchi： 1S/C11H8N2/c1-8-2-3-10-9(7-12)4-5-13-11(10)6-8/h2-6H,1H3
• InChI Key： IWISKXUDUOIEOM-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=C2C=CC(C)=CC=12

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives